N-(2-bromophenyl)-2,6-dichlorobenzamide

• IUPAC Name: N-(2-bromophenyl)-2,6-dichlorobenzamide
• InChI: InChI=1S/C13H8BrCl2NO/c14-8-4-1-2-7-11(8)17-13(18)12-9(15)5-3-6-10(12)16/h1-7H,(H,17,18)
• InChI Key: XXAWOVQBTMZCPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=C(C=CC=C2Cl)Cl)Br
• Molecular Formula: C13H8BrCl2NO
• Molecular Weight: 345.0 g/mol

Description

N-(2-bromophenyl)-2,6-dichlorobenzamide, commonly known as BDCRB, is a chemical compound that has gained significant attention in the field of scientific research. BDCRB has been found to exhibit various biochemical and physiological effects, making it a promising compound for use in laboratory experiments.

Scientific Research Applications

Environmental Impact and Degradation

• N-(2-bromophenyl)-2,6-dichlorobenzamide, as a derivative of benzonitrile herbicides like dichlobenil, bromoxynil, and ioxynil, is significant in environmental research, especially concerning its degradation and impact on groundwater. The metabolite 2,6-dichlorobenzamide is a frequent contaminant in groundwater, necessitating detailed study of the environmental fate of these herbicides (Holtze, Sørensen, Sørensen, & Aamand, 2008).
• Research has focused on the degradation pathways, accumulation of persistent metabolites, and the diversity of organisms involved in the degradation process (Björklund, Anskjær, Hansen, Styrishave, & Halling‐Sørensen, 2011).

Molecular and Spectroscopic Analysis

• Studies on the molecular structure, spectroscopy, and thermodynamic parameters of 2,6-dichlorobenzamide, a related compound, provide insights into its chemical behavior and potential environmental impact. These studies include analyses using FT-IR and FT-Raman spectra, highlighting its importance in molecular research (Tao, Han, Li, Han, & Liu, 2016).

Detection and Monitoring Techniques

• Advanced techniques like enzyme-linked immunoassay (ELISA) have been developed for sensitive and specific detection of 2,6-dichlorobenzamide in water. This is crucial for monitoring water quality and assessing the environmental impact of these compounds (Bruun, Koch, Pedersen, Jakobsen, & Aamand, 2000).

Isotope Fractionation in Biodegradation

• Research on isotope fractionation during the biodegradation of 2,6-dichlorobenzamide indicates significant carbon and nitrogen isotopic enrichment factors. This suggests that isotope values in natural samples may be dominated by the effects of its degradation rather than formation, providing a novel approach to assessing the fate of this compound in the environment (Reinnicke, Simonsen, Sørensen, Aamand, & Elsner, 2012).

Antipathogenic Applications

• New thiourea derivatives, including those with the 2-bromophenyl moiety, have been synthesized and tested for their interaction with bacterial cells, demonstrating potential for developing novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Herbicide Degradation Pathways

• The degradation pathways and kinetics of benzonitrile herbicides, including derivatives like 2,6-dichlorobenzamide, have been studied to understand their transformation in soil and potential environmental risks (Frkova, Badawi, Johansen, Schultz-Jensen, Bester, Sørensen, & Karlson, 2014).